Cas no 2111909-20-5 ((E)-2-Phenyl-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide)

• Product Name: (E)-2-Phenyl-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide
• CAS No: 2111909-20-5
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 5453110
• PubChem ID: 128971519
• Update Time: 2025-05-22

(E)-2-Phenyl-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-N-[(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)methyl]ethenesulfonamide
• 2111909-20-5
• (E)-2-Phenyl-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide
• N-({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)-2-phenylethene-1-sulfonamide
• Z1039300936
• EN300-6527667

• Inchi： 1S/C16H19N3O2S/c20-22(21,11-9-14-6-2-1-3-7-14)17-12-15-13-19-10-5-4-8-16(19)18-15/h1-3,6-7,9,11,13,17H,4-5,8,10,12H2/b11-9+
• InChI Key： ZVWHGHDPVWHILQ-PKNBQFBNSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC1=CN2C(CCCC2)=N1)(=O)=O

Computed Properties

• Exact Mass: 317.11979803g/mol
• Monoisotopic Mass: 317.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.4Ų

Additional information on (E)-2-Phenyl-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide

(E)-2-Phenyl-N-(5,6,7,8-Tetrahydroimidazo[1,2-a]Pyridin-2-Ylmethyl)Ethenesulfonamide: A Comprehensive Overview

(E)-2-Phenyl-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide, with CAS Registry Number 2111909-20-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. The molecule consists of a phenyl group attached to an ethene sulfonamide moiety, which is further connected to a tetrahydroimidazo[1,2-a]pyridine ring system. This combination of functional groups and ring structures contributes to its intriguing chemical properties and biological activity.

The synthesis of this compound involves a series of carefully designed multi-step reactions. Researchers have employed various methodologies to construct the tetrahydroimidazo[1,2-a]pyridine core, including cyclization reactions and coupling strategies. The phenyl group is introduced through electrophilic substitution or other aromatic substitution techniques. The ethenesulfonamide moiety is typically synthesized via sulfonation followed by amide bond formation. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of this compound as a modulator of specific biological targets. For instance, investigations into its interaction with G-protein coupled receptors (GPCRs) have revealed promising results. The tetrahydroimidazo[1,2-a]pyridine moiety is known to exhibit affinity for certain receptor subtypes, making it a valuable component in drug design. Additionally, the phenyl group enhances the compound's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with intracellular targets.

The physical and chemical properties of this compound are equally fascinating. Its molecular weight is approximately 434 g/mol, with a melting point in the range of 180–190°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Recent advancements in analytical chemistry have enabled researchers to perform precise characterization of this compound using state-of-the-art instrumentation.

In terms of biological activity, (E)-2-Phenyl-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide has shown potential as an antagonist or agonist for certain receptor systems. Preclinical studies have demonstrated its ability to modulate neurotransmitter release and influence cellular signaling pathways. These findings suggest that the compound could be a candidate for treating conditions such as neurodegenerative diseases or inflammatory disorders.

The development of this compound has also been influenced by computational chemistry approaches. Molecular docking studies have provided insights into its binding modes with target proteins. These simulations have been instrumental in guiding medicinal chemists toward optimizing the compound's structure for improved potency and selectivity. Furthermore, machine learning algorithms have been employed to predict the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

From an environmental standpoint, the ecological impact of this compound has been a subject of recent research. Studies have evaluated its biodegradability under various conditions and assessed its potential toxicity to aquatic organisms. These investigations are essential for ensuring that the compound can be safely used in pharmaceutical applications without posing risks to ecosystems.

In conclusion, (E)-2-Phenyl-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide represents a cutting-edge molecule with diverse applications in modern medicine. Its unique structure and promising biological activity make it a focal point for ongoing research efforts. As advancements in synthetic chemistry and pharmacology continue to unfold,
this compound is poised to play a significant role in the development of novel therapeutic agents.